Cas no 2024623-33-2 (4-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-1,3-dimethyl-1H-pyrazole)

4-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-1,3-dimethyl-1H-pyrazole structure
2024623-33-2 structure
Product Name:4-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-1,3-dimethyl-1H-pyrazole
CAS No:2024623-33-2
MF:C12H15N3O
MW:217.267002344131
CID:6224270
PubChem ID:165479160
Update Time:2025-10-27

4-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-1,3-dimethyl-1H-pyrazole
    • 4-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1,3-dimethyl-1H-pyrazole
    • EN300-1076222
    • 2024623-33-2
    • Inchi: 1S/C12H15N3O/c1-8-10(7-15(2)14-8)12-9-4-6-16-11(9)3-5-13-12/h4,6-7,12-13H,3,5H2,1-2H3
    • InChI Key: HUTGHNUATKGHLV-UHFFFAOYSA-N
    • SMILES: O1C=CC2=C1CCNC2C1=CN(C)N=C1C

Computed Properties

  • Exact Mass: 217.121512110g/mol
  • Monoisotopic Mass: 217.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 43Ų

4-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-1,3-dimethyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1076222-0.05g
4-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1,3-dimethyl-1H-pyrazole
2024623-33-2 95%
0.05g
$768.0 2023-10-28
Enamine
EN300-1076222-0.1g
4-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1,3-dimethyl-1H-pyrazole
2024623-33-2 95%
0.1g
$804.0 2023-10-28
Enamine
EN300-1076222-0.25g
4-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1,3-dimethyl-1H-pyrazole
2024623-33-2 95%
0.25g
$840.0 2023-10-28
Enamine
EN300-1076222-0.5g
4-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1,3-dimethyl-1H-pyrazole
2024623-33-2 95%
0.5g
$877.0 2023-10-28
Enamine
EN300-1076222-1.0g
4-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1,3-dimethyl-1H-pyrazole
2024623-33-2
1g
$1086.0 2023-06-10
Enamine
EN300-1076222-2.5g
4-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1,3-dimethyl-1H-pyrazole
2024623-33-2 95%
2.5g
$1791.0 2023-10-28
Enamine
EN300-1076222-5.0g
4-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1,3-dimethyl-1H-pyrazole
2024623-33-2
5g
$3147.0 2023-06-10
Enamine
EN300-1076222-10.0g
4-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1,3-dimethyl-1H-pyrazole
2024623-33-2
10g
$4667.0 2023-06-10
Enamine
EN300-1076222-1g
4-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1,3-dimethyl-1H-pyrazole
2024623-33-2 95%
1g
$914.0 2023-10-28
Enamine
EN300-1076222-5g
4-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1,3-dimethyl-1H-pyrazole
2024623-33-2 95%
5g
$2650.0 2023-10-28

Additional information on 4-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-1,3-dimethyl-1H-pyrazole

Comprehensive Overview of 4-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1,3-dimethyl-1H-pyrazole (CAS No. 2024623-33-2)

The compound 4-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1,3-dimethyl-1H-pyrazole (CAS No. 2024623-33-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This furopyridine-pyrazole hybrid combines a fused furan-pyridine core with a 1,3-dimethylpyrazole moiety, making it a versatile scaffold for drug discovery and material science applications.

In recent years, researchers have focused on heterocyclic compounds like this due to their diverse pharmacological properties. The furo[3,2-c]pyridine system is particularly interesting as it appears in several bioactive molecules, while the pyrazole ring is a privileged structure in medicinal chemistry. This dual functionality positions CAS No. 2024623-33-2 as a promising candidate for further investigation in areas such as kinase inhibition, neurodegenerative disease research, and anti-inflammatory drug development – all trending topics in current biomedical literature.

The synthesis of 4-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1,3-dimethyl-1H-pyrazole typically involves multi-step organic transformations, often starting from commercially available furan derivatives and pyrazole precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing industry focus on sustainable methodologies. Analytical characterization of this compound generally employs advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

From a drug discovery perspective, the molecular docking studies of this compound suggest potential interactions with various biological targets. The furopyridine portion may participate in π-π stacking interactions with aromatic amino acids, while the dimethylpyrazole group could form hydrogen bonds with protein residues. Such computational predictions align with current trends in structure-based drug design and virtual screening approaches that dominate modern pharmaceutical research.

The physicochemical properties of CAS No. 2024623-33-2 make it particularly interesting for medicinal chemistry optimization. With moderate lipophilicity and the presence of hydrogen bond acceptors, this compound demonstrates favorable drug-like characteristics according to Lipinski's rule of five. These attributes contribute to its potential as a lead compound for further derivatization and optimization in drug discovery programs.

In material science applications, the furopyridine-pyrazole hybrid structure shows promise for developing novel organic electronic materials. The conjugated π-system and heteroatom-rich framework suggest potential utility in organic semiconductors or light-emitting diodes (OLEDs), areas experiencing rapid growth due to demand for flexible electronics and energy-efficient displays.

Recent patent literature reveals growing interest in furopyridine derivatives similar to CAS No. 2024623-33-2, particularly for central nervous system (CNS) disorders and metabolic diseases. This aligns with current healthcare priorities addressing aging populations and lifestyle-related conditions. The compound's structural features may offer advantages in blood-brain barrier penetration, a critical factor in CNS drug development.

Quality control and analytical method development for this compound present unique challenges due to its complex heterocyclic structure. Modern HPLC-MS techniques and chiral separation methods are often required to ensure purity, especially for pharmaceutical applications where stringent regulatory standards apply. These analytical considerations reflect broader industry trends toward quality by design (QbD) principles in chemical manufacturing.

The safety profile and toxicological assessment of 4-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1,3-dimethyl-1H-pyrazole remain areas of active investigation. Preliminary studies suggest it may have favorable ADME properties (absorption, distribution, metabolism, and excretion), though comprehensive in vitro and in vivo evaluations are necessary. Such assessments are increasingly important in light of regulatory requirements for predictive toxicology and safety pharmacology.

Looking forward, the scientific community continues to explore novel applications for this furopyridine-pyrazole hybrid. Current research directions include investigating its potential as a fluorescence probe for biological imaging, exploring its catalytic properties in organic synthesis, and evaluating its material science applications in advanced functional materials. These diverse potential uses highlight the compound's versatility and the growing interest in multi-functional molecular scaffolds in chemical research.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.